Cas no 967-30-6 ((+))

• Product name: (+)
• CAS No: 967-30-6
• MF: C₁₅H₁₄O₆
• MW: 290.268064975739
• CID: 2079550
• PubChem ID: 442398

(+) Chemical and Physical Properties

Names and Identifiers

• (+)
• (+)-2,3-trans-3,4-trans-mollisacacidin
• (+)-leucofisetinidin
• (+)-Mollisacacidin
• (2R)-2r-(3,4-Dihydroxy-phenyl)-chroman-3t,4c,7-triol
• fisetinidol-4alpha-ol
• mollisacacidin
• (2R,3S,4S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,7-triol
• 967-30-6
• Q27106639
• SCHEMBL4740206
• Fisetinidol-4beta-ol
• (-)-Mollisacacidin
• LMPK12020178
• C09736
• 5-Deoxyleucocyanidin
• Fisetinin-3,4-diol
• CHEBI:5067
• DTXSID30331819

• Inchi： InChI=1S/C15H14O6/c16-8-2-3-9-12(6-8)21-15(14(20)13(9)19)7-1-4-10(17)11(18)5-7/h1-6,13-20H/t13-,14-,15+/m0/s1
• InChI Key： OFZBQQUVMQGHDJ-SOUVJXGZSA-N
• SMILES： C1=CC(=C(C=C1C2C(C(C3=C(O2)C=C(C=C3)O)O)O)O)O

Computed Properties

• Exact Mass: 290.07903816g/mol
• Monoisotopic Mass: 290.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Leucoanthocyanidins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Leucoanthocyanidins